Cas no 1511069-79-6 (2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol)

• Product Name: 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol
• CAS No: 1511069-79-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5284165
• Update Time: 2025-05-30

2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(aminomethyl)oxolan-3-yl]pentan-2-ol
• 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol

• Inchi： 1S/C10H21NO2/c1-3-4-9(2,12)10(7-11)5-6-13-8-10/h12H,3-8,11H2,1-2H3
• InChI Key： JWCXEVQZPRZTFS-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(C1)C(C)(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol

Exploring the Versatile Applications of 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol (CAS No. 1511069-79-6) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol (CAS No. 1511069-79-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its oxolane (tetrahydrofuran) ring and aminomethyl functional group, offers a versatile platform for synthetic modifications and pharmacological studies. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and biochemical research, making it a focal point in contemporary scientific discussions.

The structural complexity of 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol allows it to interact with various biological targets, which is why it is often investigated for its potential in central nervous system (CNS) therapeutics. Its hydroxyl and amine functionalities enable hydrogen bonding, a critical feature for binding to enzymes or receptors. This property aligns with current trends in precision medicine, where molecules with tailored interactions are highly sought after. Additionally, its lipophilic nature enhances membrane permeability, a desirable trait for bioavailability optimization in drug development.

From a synthetic chemistry perspective, the compound's oxolane ring provides a rigid scaffold that can be leveraged to design stereoselective reactions. This is particularly relevant in the context of asymmetric synthesis, a hot topic in pharmaceutical manufacturing where enantiopure compounds are essential for reducing side effects. The presence of the aminomethyl group also opens doors for click chemistry applications, enabling rapid modular assembly of complex molecules—a technique widely used in proteomics and diagnostic reagent development.

Beyond pharmacology, 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol has garnered attention in green chemistry initiatives. Its potential as a bio-based intermediate aligns with the global push toward sustainable chemical processes. For instance, its derivatives could replace petroleum-based precursors in polymer synthesis, addressing environmental concerns while maintaining performance. This dual focus on functionality and sustainability resonates with industries prioritizing ESG (Environmental, Social, and Governance) compliance.

In analytical chemistry, the compound's distinct spectroscopic signatures (e.g., in NMR and mass spectrometry) facilitate its identification and quantification in complex matrices. This is crucial for quality control in manufacturing settings, where impurities must be meticulously monitored. Furthermore, its stability under various pH conditions makes it a candidate for formulation studies, another area of high demand in pharmaceutical R&D.

The growing interest in 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol is reflected in search engine queries, with users frequently asking about its synthetic routes, toxicity profile, and commercial availability. These inquiries underscore the need for comprehensive, accessible data on this compound—a gap that this article aims to address. By integrating structure-activity relationship (SAR) insights and process optimization strategies, we hope to empower researchers navigating this multifaceted chemical landscape.

Looking ahead, the compound's adaptability positions it as a valuable asset in interdisciplinary research. Whether in neuroscience (for modulating neurotransmitter systems) or catalysis (as a ligand for metal complexes), its applications are bound to expand. As the scientific community continues to unravel its potential, 2-[3-(Aminomethyl)oxolan-3-yl]pentan-2-ol (CAS No. 1511069-79-6) will undoubtedly remain a subject of rigorous exploration and innovation.